Cas no 1864063-28-4 ([1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride)

[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride is a heterocyclic compound featuring an azetidine ring linked to a 1,2,3-triazole moiety with a hydroxymethyl substituent. This hydrochloride salt form enhances solubility and stability, making it suitable for synthetic applications in medicinal chemistry and drug discovery. The azetidine scaffold contributes to conformational rigidity, while the triazole group offers potential for click chemistry modifications. The hydroxymethyl functional group provides a versatile handle for further derivatization. This compound is particularly valuable as a building block for the development of bioactive molecules, including kinase inhibitors and other pharmacologically relevant targets. Its well-defined structure and reactivity profile make it a useful intermediate in organic synthesis.
[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride structure
1864063-28-4 structure
Product Name:[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride
CAS No:1864063-28-4
MF:C6H11ClN4O
MW:190.630739450455
MDL:MFCD27756597
CID:4709319
PubChem ID:75485534
Update Time:2025-05-28

[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
    • (1-azetidin-3-yl-1H-1,2,3-triazol-4-yl)methanol hydrochloride
    • [1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride
    • MDL: MFCD27756597
    • Inchi: 1S/C6H10N4O.ClH/c11-4-5-3-10(9-8-5)6-1-7-2-6;/h3,6-7,11H,1-2,4H2;1H
    • InChI Key: HEMLJVWFJJNNSB-UHFFFAOYSA-N
    • SMILES: Cl.OCC1=CN(C2CNC2)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Topological Polar Surface Area: 63

[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride Pricemore >>

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Additional information on [1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride

Research Briefing on [1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride (CAS: 1864063-28-4) and Its Recent Advances in Chemical Biology and Pharmaceutical Research

The compound [1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride (CAS: 1864063-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the importance of azetidine and triazole moieties in medicinal chemistry, as they are known to enhance pharmacokinetic properties and target specificity. The hydrochloride salt form of [1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol has been investigated for its improved solubility and stability, making it a promising candidate for further development. Several studies have explored its role as a building block in the synthesis of novel bioactive molecules, particularly in the context of kinase inhibitors and antimicrobial agents.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the synthesis of selective kinase inhibitors. The researchers utilized click chemistry to derivatize the triazole moiety, resulting in compounds with potent inhibitory activity against specific cancer-related kinases. The hydrochloride salt form was particularly effective in enhancing the bioavailability of these derivatives, underscoring its utility in drug design.

In addition to its applications in oncology, [1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride has also been explored for its antimicrobial properties. A recent study in Antimicrobial Agents and Chemotherapy (2024) reported its incorporation into novel triazole-containing antibiotics, which exhibited broad-spectrum activity against resistant bacterial strains. The study emphasized the compound's role in overcoming resistance mechanisms, highlighting its potential as a scaffold for next-generation antimicrobials.

Further investigations into the compound's mechanism of action have revealed its ability to modulate various biological pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters identified its interaction with specific protein targets involved in inflammatory responses, suggesting potential applications in autoimmune diseases. The hydrochloride salt's enhanced solubility was again noted as a critical factor in achieving desirable in vivo outcomes.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Ongoing research is focused on structural modifications to reduce off-target effects and improve metabolic stability. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, [1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride (CAS: 1864063-28-4) represents a versatile and valuable compound in modern drug discovery. Its unique chemical properties and demonstrated biological activities make it a focal point for future research in chemical biology and pharmaceutical sciences. Continued exploration of its potential is likely to yield innovative therapeutic agents with significant clinical impact.

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